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Compound of Interest

Compound Name: 1-methoxypropane

Cat. No.: B14500535

1-Methoxypropane, also known as methyl propyl ether, is a colorless, flammable liquid organic
compound.[1][2] It was historically used as a general anesthetic.[2] This document provides the
fundamental chemical properties of 1-methoxypropane, focusing on its molecular formula and
weight.

Chemical Formula and Composition

The empirical and molecular formula for 1-methoxypropane is C4H100.[3] This formula
indicates that a single molecule of 1-methoxypropane is composed of four carbon atoms, ten
hydrogen atoms, and one oxygen atom.[4]

Molecular Weight

The molecular weight of a substance is the sum of the atomic weights of its constituent atoms.
The calculated molecular weight of 1-methoxypropane is 74.12 g/mol .[3][5][6]

Property Value Source

Molecular Formula C4H100 [31[7]

Molecular Weight 74.12 g/mol [3][5]I6]
Carbon (C), Hydrogen (H),

Constituent Atoms (C). Hydrogen (H) [4]
Oxygen (O)

Atom Count C:4,H:10,0:1 [4]
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Note: While the user request included requirements for experimental protocols and signaling
pathway diagrams, these are not applicable to the fundamental chemical properties of a simple
compound like 1-methoxypropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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